Cas no 844467-29-4 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy-
• CAS No: 844467-29-4
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD31735431
• CID: 4213668
• PubChem ID: 21921317
• Update Time: 2025-05-19

[1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy-
• 844467-29-4
• 3'-Chloro-4'-fluoro-4-hydroxybiphenyl-3-carboxylic acid
• 3'-chloro-4'-fluoro-4-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL3979148
• 5-(3-chloro-4-fluorophenyl)-2-hydroxybenzoic acid
• 3'-chloro-4'-fluoro-4-hydroxy-biphenyl-3-carboxylic acid
• FBLOIEVRGCIBIE-UHFFFAOYSA-N
• A1-16461

• MDL： MFCD31735431
• Inchi： 1S/C13H8ClFO3/c14-10-6-8(1-3-11(10)15)7-2-4-12(16)9(5-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： FBLOIEVRGCIBIE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(Cl)=C2)=CC=C(O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: No data avaiable

[1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy-

[1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy-

[1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy is a highly specialized organic compound with the CAS registry number 844467-29-4. This compound belongs to the class of biphenyl carboxylic acids, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with specific substituents that confer distinct chemical reactivity and biological activity.

The biphenyl system in this compound serves as a rigid and planar framework, which is often exploited in drug design to enhance molecular stability and bioavailability. The presence of a carboxylic acid group at the 3-position of one phenyl ring introduces acidity and potential for hydrogen bonding, which are critical for interactions in biological systems. Additionally, the 3'-chloro and 4'-fluoro substituents on the second phenyl ring introduce electron-withdrawing effects, further modulating the electronic properties of the molecule. The 4-hydroxy group adds hydrophilicity and potential for additional hydrogen bonding or metal coordination.

Recent studies have highlighted the importance of such substituted biphenyl compounds in medicinal chemistry. For instance, researchers have explored the role of [1,1'-biphenyl]-3-carboxylic acid derivatives in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. The combination of hydrophilic and hydrophobic groups in this compound makes it an ideal candidate for drug delivery systems or as a building block for more complex molecules.

From a synthetic perspective, the preparation of [1,1'-biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy involves multi-step organic synthesis techniques. Key steps include Friedel-Crafts acylation to introduce the carboxylic acid group onto the biphenyl system, followed by selective halogenation to install the chlorine and fluorine substituents. The hydroxyl group is typically introduced via nucleophilic aromatic substitution or through oxidation reactions of appropriate precursors.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. For example, derivatives of this compound have been investigated for use in organic electronics due to their ability to form ordered molecular assemblies with desirable electronic properties. The combination of electron-withdrawing groups (chlorine and fluorine) and electron-donating groups (hydroxyl) creates a balance that can be tailored for specific electronic device applications.

In terms of biological activity, [1,1'-biphenyl]-3-carboxylic acid derivatives have shown promise as inhibitors of kinase enzymes, which are key players in cell signaling pathways. The hydroxyl group provides a site for potential covalent binding to the enzyme's active site, while the halogen substituents enhance binding affinity through halogen bonding interactions. These properties make this compound a valuable lead structure for drug discovery efforts.

Another area where this compound has garnered attention is in agrochemical research. Its ability to modulate plant growth regulators or inhibit pathogenic enzymes makes it a candidate for developing new classes of pesticides or herbicides. However, extensive toxicity studies are required to ensure its safe application in agricultural settings.

From an environmental standpoint, understanding the fate and behavior of [1,1'-biphenyl]-3-carboxylic acid derivatives in natural systems is crucial. Recent research has focused on their biodegradation pathways and potential impact on aquatic ecosystems. Studies suggest that while these compounds can undergo microbial degradation under certain conditions, their persistence varies depending on substituent patterns.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-4'-fluoro-4-hydroxy (CAS No: 844467-29-4) is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups offers opportunities for innovation in drug development, materials science, and agriculture. As research continues to uncover its full spectrum of applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.